Cas no 918482-14-1 (Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)-)

Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)- structure
918482-14-1 structure
Product Name:Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)-
CAS No:918482-14-1
MF:C21H28N2O3
MW:356.458625793457
CID:774885
PubChem ID:59382142
Update Time:2025-04-19

Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)-
    • 1-[2-(4-methoxyphenoxy)ethyl]-4-(2-phenoxyethyl)piperazine
    • AKOS017098036
    • 918482-14-1
    • SCHEMBL13150791
    • DTXSID10731772
    • Inchi: 1S/C21H28N2O3/c1-24-19-7-9-21(10-8-19)26-18-16-23-13-11-22(12-14-23)15-17-25-20-5-3-2-4-6-20/h2-10H,11-18H2,1H3
    • InChI Key: VVYOYGKAXVHCFL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)CCN1CCN(CCOC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 356.20999276g/mol
  • Monoisotopic Mass: 356.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.2Ų

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